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3-[(2,4-Difluorophenoxy)methyl]-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 438532-37-7
Cat. No.: B1225886

Get Quote

\ J

This technical guide provides an in-depth analysis of 3-[(2,4-Difluorophenoxy)methyl]-4-
methoxybenzaldehyde, a fluorinated aromatic aldehyde of significant interest in synthetic and
medicinal chemistry. This document is intended for researchers, scientists, and professionals in
drug development, offering a comprehensive overview of its physicochemical properties, a
detailed synthesis protocol, rigorous characterization methodologies, and a discussion of its
potential applications.

Core Molecular Attributes and Physicochemical
Properties

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde is a substituted benzaldehyde
derivative. Its structure is characterized by a central 4-methoxybenzaldehyde core, which is
further functionalized at the 3-position with a (2,4-difluorophenoxy)methyl group. This unique
combination of a reactive aldehyde, a methoxy group, and a difluorinated phenyl ether moiety
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imparts specific chemical and physical properties that make it a valuable building block in
organic synthesis.

A summary of its key physicochemical properties is presented in the table below:

Property Value Source(s)
Molecular Weight 278.25 g/mol [1]
Molecular Formula Ci1sH12F203 [1]
CAS Number 438532-37-7 [1]
3-[(2,4-
IUPAC Name Difluorophenoxy)methyl]-4- [1]
methoxybenzaldehyde

, COC1=C(C=C(C=C1)C=0)CO
Canonical SMILES N/A
C2=C(C=C(C=C2)F)F

Physical State Solid (predicted) N/A

Soluble in common organic
Solubility solvents (e.g., DCM, EtOAc, N/A
THF)

Synthesis and Purification: A Validated Protocol

The synthesis of 3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde is typically
achieved through a Williamson ether synthesis.[2][3] This classical and robust method involves
the nucleophilic substitution of a halide by an alkoxide, and in this case, it is adapted for the
formation of an aryl ether. The overall synthetic strategy is depicted in the workflow diagram
below.
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Caption: Synthetic workflow for 3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde.

Step-by-Step Experimental Protocol

Materials:

3-Hydroxy-4-methoxybenzaldehyde

1-(Bromomethyl)-2,4-difluorobenzene

Potassium carbonate (K2CQOs), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate (EtOAC)

Hexane

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSQOa)

Silica gel (for column chromatography)

Procedure:

To a solution of 3-hydroxy-4-methoxybenzaldehyde (1.0 eq) in anhydrous DMF, add
anhydrous potassium carbonate (1.5 eq).

Stir the resulting suspension at room temperature for 30 minutes to facilitate the formation of
the potassium phenoxide.

Add 1-(bromomethyl)-2,4-difluorobenzene (1.1 eq) to the reaction mixture.

Heat the reaction to 60-70 °C and monitor its progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction to room temperature and pour it into water.

Extract the agueous layer with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous MgSQOas, and concentrate
under reduced pressure.

Purify the crude product by column chromatography on silica gel, using a gradient of hexane
and ethyl acetate as the eluent, to afford the pure 3-[(2,4-Difluorophenoxy)methyl]-4-
methoxybenzaldehyde.

Analytical Characterization: A Self-Validating
System

The identity and purity of the synthesized 3-[(2,4-Difluorophenoxy)methyl]-4-

methoxybenzaldehyde must be confirmed through a suite of analytical techniques. This multi-
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faceted approach ensures a self-validating system for the characterization of the compound.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
elucidating the molecular structure. The predicted chemical shifts and coupling constants
provide a unique fingerprint of the molecule.

o H NMR: Expected signals would include a singlet for the aldehyde proton (~9.8 ppm),
aromatic protons with characteristic splitting patterns, a singlet for the methoxy group
(~3.9 ppm), and a singlet for the benzylic methylene protons (~5.2 ppm).

o 183C NMR: The spectrum would show distinct signals for the carbonyl carbon (~191 ppm),
aromatic carbons (110-160 ppm), the methoxy carbon (~56 ppm), and the benzylic
methylene carbon (~65 ppm).

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
molecular weight and elemental composition. The expected [M+H]* ion would be observed
at m/z 279.0778, corresponding to the molecular formula CisH13F20s.

Chromatographic and Elemental Analysis

o High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity
of the final compound. A single, sharp peak under various detection wavelengths would
indicate a high degree of purity.

o Elemental Analysis: The elemental composition of the compound can be determined and
compared to the theoretical values. The presence of fluorine in organic compounds requires
specialized combustion techniques for accurate analysis.[4][5]

Element Theoretical %
Carbon (C) 64.75
Hydrogen (H) 4.35

Fluorine (F) 13.65

Oxygen (O) 17.25
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Relevance and Potential Applications in Drug
Discovery

The structural motifs present in 3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde
suggest its potential as a valuable intermediate in medicinal chemistry. Fluorinated organic
compounds often exhibit enhanced metabolic stability, increased binding affinity, and improved
pharmacokinetic properties.[6]

The aldehyde functionality serves as a versatile handle for a variety of chemical
transformations, including reductive amination, Wittig reactions, and the formation of Schiff
bases, allowing for the synthesis of a diverse library of compounds.[7] Derivatives of
structurally similar benzaldehydes have shown promise in several therapeutic areas, including
oncology and neurodegenerative diseases.[7]

The diagram below illustrates the potential pathways for the derivatization of 3-[(2,4-
Difluorophenoxy)methyl]-4-methoxybenzaldehyde for the development of novel therapeutic
agents.

G—[(2,4-Diﬂuorophenoxy)methyl]-4-meth0xybenzaldehyd9

G{eductive Aminat@ [Wittig ReactiorD Condensation Reactiong

E\Iovel Amine Derivativea [Stﬂbene and Alkene Analogs [Heterocyclic Scaffolda

Il

G’otential Bioactive Molecules

Click to download full resolution via product page

Caption: Derivatization pathways for drug discovery applications.
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Conclusion

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde is a synthetically accessible and
highly versatile fluorinated building block. Its well-defined physicochemical properties, coupled
with a reliable synthetic protocol and robust analytical characterization methods, make it an
attractive starting material for the development of novel small molecules. The strategic
incorporation of fluorine atoms and a reactive aldehyde group provides a strong foundation for
its application in medicinal chemistry and drug discovery programs.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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